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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486

Dicyclohexylamine, a secondary amine, is a versatile chemical intermediate utilized in a wide
array of industrial applications, including the synthesis of corrosion inhibitors, rubber
vulcanization accelerators, and agricultural chemicals.[1][2] This guide provides an in-depth
overview of its fundamental physicochemical properties, focusing on its molecular formula and
weight, and outlines a standard analytical workflow for their determination.

Core Molecular and Physical Properties

Dicyclohexylamine is a colorless to pale yellow liquid characterized by a distinct amine-like,
fishy odor.[1][3] It is sparingly soluble in water but miscible with many common organic
solvents.[3] The key molecular identifiers for dicyclohexylamine are summarized below.

Property Value Source
Molecular Formula C12H23N [31[41[5]
Linear Formula (CeH11)2NH [6]
Molecular Weight 181.32 g/mol [31141[5][6]
CAS Number 101-83-7 [41[5][6]

Experimental Determination of Molecular Formula
and Weight
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The determination of a compound's molecular formula and weight is a foundational step in
chemical analysis. It typically involves a two-step experimental approach: elemental analysis to
determine the empirical formula and mass spectrometry to ascertain the precise molecular
weight.

The logical flow for identifying the molecular formula and weight of an unknown sample, such
as dicyclohexylamine, is depicted in the following diagram.
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Caption: Workflow for Molecular Formula and Weight Determination.
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» Elemental Analysis (EA):

o Objective: To determine the mass percentage of carbon (C), hydrogen (H), and nitrogen
(N) in the dicyclohexylamine sample.

o Protocol: A precisely weighed sample of dicyclohexylamine is combusted in a high-
temperature furnace with excess oxygen. The resulting combustion gases (COz, H20, and
N2) are passed through a series of traps or a gas chromatography column to separate
them. Detectors, such as thermal conductivity detectors, quantify the amount of each gas.
These quantities are then used to calculate the percentage composition of each element
in the original sample. From these percentages, the simplest whole-number ratio of atoms

is derived, yielding the empirical formula.
e Mass Spectrometry (MS):
o Objective: To determine the exact molecular weight of dicyclohexylamine.

o Protocol: A small amount of the sample is introduced into the mass spectrometer, where it
is vaporized and ionized. The resulting ions are accelerated by an electric field and
deflected by a magnetic field. The degree of deflection depends on the mass-to-charge
ratio (m/z) of the ions. A detector measures the abundance of ions at each m/z value. The
peak with the highest m/z value typically corresponds to the intact molecule (molecular
ion, M+), providing its molecular weight. For dicyclohexylamine, this would be observed
at approximately m/z = 181.32.

e Molecular Formula Confirmation:
o Obijective: To confirm that the empirical formula is the true molecular formula.

o Protocol: The molecular weight of the empirical formula (calculated from the elemental
analysis results) is calculated. This empirical formula weight is then compared to the
molecular weight obtained from mass spectrometry. The ratio of the experimental
molecular weight to the empirical formula weight should be a whole number. For
dicyclohexylamine, the mass of the empirical formula (C12H23N) is 181.32 u. This
matches the molecular weight from mass spectrometry, confirming that the empirical

formula is also the molecular formula.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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